Cas no 26389-78-6 (Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-)
26389-78-6 structure
Product Name:Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
CAS No:26389-78-6
MF:C11H13Cl2N3O4
MW:322.144620656967
CID:262773
PubChem ID:33497
Update Time:2025-04-19
Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
- N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitroaniline
- AN 5647
- AN 56477
- p-Toluidine, N,N-bis(2-chloroethyl)-2,6-dinitro-
- Torpedo
- DTXSID8042183
- XKUWFOYPQIVFMM-UHFFFAOYSA-N
- Caswell No. 089A
- UNII-734ESH36S2
- 734ESH36S2
- NS00126645
- 26389-78-6
- AI3-62692
- AKOS040751154
- CHLORNIDINE
- SCHEMBL10344444
- N, N-bis(2-chloroethyl)-4-methyl-2, 6-dinitroaniline
- N,N-Bis(2-chloroethyl)-4-methyl-2,6-dinitroaniline #
- Benzenamine, N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-
- N,N-Bis(2-chloroethyl)-2,6-dinitro-p-toluidine
- N,N-BIS(2-CHLOROETHYL)-4-METHYL-2,6-DINITROBENZENAMINE
- CHLORNIDINE)
-
- Inchi: 1S/C11H13Cl2N3O4/c1-8-6-9(15(17)18)11(10(7-8)16(19)20)14(4-2-12)5-3-13/h6-7H,2-5H2,1H3
- InChI Key: XKUWFOYPQIVFMM-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)C1C(=CC(C)=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 321.02849
- Monoisotopic Mass: 321.028311
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 94.9
Experimental Properties
- Density: 1.443
- Boiling Point: 465.8°Cat760mmHg
- Flash Point: 235.5°C
- Refractive Index: 1.61
- PSA: 89.52
Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
26389-78-6 (Benzenamine,N,N-bis(2-chloroethyl)-4-methyl-2,6-dinitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent